Cas no 1481633-45-7 (2-chloro-4-methyl-5-nitrobenzenemethanol)
1481633-45-7 structure
Product Name:2-chloro-4-methyl-5-nitrobenzenemethanol
CAS No:1481633-45-7
MF:C8H8ClNO3
MW:201.607021331787
CID:2134147
Update Time:2023-11-19
2-chloro-4-methyl-5-nitrobenzenemethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-4-methyl-5-nitroBenzenemethanol
- Benzenemethanol, 2-chloro-4-methyl-5-nitro-
- KOPFWMUURXUKKL-UHFFFAOYSA-N
- 2-Chloro-4-methyl-5-nitrobenzyl alcohol
- (2-Chloro-4-methyl-5-nitrophenyl)methanol
- CID 86701534
- (2-Chloro-4-methyl-5-nitro-phenyl)-methanol
- 2-chloro-4-methyl-5-nitrobenzenemethanol
-
- Inchi: 1S/C8H8ClNO3/c1-5-2-7(9)6(4-11)3-8(5)10(12)13/h2-3,11H,4H2,1H3
- InChI Key: KOPFWMUURXUKKL-UHFFFAOYSA-N
- SMILES: ClC1=CC(C)=C(C=C1CO)[N+](=O)[O-]
Computed Properties
- Exact Mass: 201.019
- Monoisotopic Mass: 201.019
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66
Experimental Properties
- Density: 1.406±0.06 g/cm3(Predicted)
- Boiling Point: 350.7±37.0 °C(Predicted)
- pka: 13.41±0.10(Predicted)
2-chloro-4-methyl-5-nitrobenzenemethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010014892-250mg |
2-Chloro-4-methyl-5-nitrobenzyl alcohol |
1481633-45-7 | 97% | 250mg |
484.80 USD | 2021-07-05 | |
| Alichem | A010014892-500mg |
2-Chloro-4-methyl-5-nitrobenzyl alcohol |
1481633-45-7 | 97% | 500mg |
831.30 USD | 2021-07-05 | |
| Alichem | A010014892-1g |
2-Chloro-4-methyl-5-nitrobenzyl alcohol |
1481633-45-7 | 97% | 1g |
1,564.50 USD | 2021-07-05 |
2-chloro-4-methyl-5-nitrobenzenemethanol Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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